Cas no 412013-51-5 (1-3-(chloromethyl)-2,4,6-trimethylphenylethanone)

• Product Name: 1-3-(chloromethyl)-2,4,6-trimethylphenylethanone
• CAS No: 412013-51-5
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD06357415
• CID: 843499
• PubChem ID: 606945
• Update Time: 2025-09-20

1-3-(chloromethyl)-2,4,6-trimethylphenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(CHLOROMETHYL)-2,4,6-TRIMETHYLPHENYL]ETHANONE
• 1-(3-(Chloromethyl)-2,4,6-trimethylphenyl)ethanone
• CS-0307863
• 1-(3-Chloromethyl-2,4,6-trimethylphenyl)ethanone
• MFCD06357415
• J-504097
• ethanone, 1-[3-(chloromethyl)-2,4,6-trimethylphenyl]-
• EN300-09264
• ALBB-025887
• G30874
• 1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethan-1-one
• IDTSHTPFUYLXGB-UHFFFAOYSA-N
• 412013-51-5
• 1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]-ethanone
• LS-08720
• Z56346918
• AKOS001083009
• 1-3-(chloromethyl)-2,4,6-trimethylphenylethanone

• MDL： MFCD06357415
• Inchi： 1S/C12H15ClO/c1-7-5-8(2)12(10(4)14)9(3)11(7)6-13/h5H,6H2,1-4H3
• InChI Key： IDTSHTPFUYLXGB-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C)=C(C(C)=O)C=1C

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones